1-Methyl-3-octylimidazolium tetrafluoroborate
Overview
Description
1-Methyl-3-octylimidazolium tetrafluoroborate is an ionic liquid . It is used as a reaction medium in green chemistry and as a novel electrolyte in electrochemical devices .
Molecular Structure Analysis
The molecular formula of 1-Methyl-3-octylimidazolium tetrafluoroborate is C12H23BF4N2 . The molecular weight is 282.13 .Physical And Chemical Properties Analysis
1-Methyl-3-octylimidazolium tetrafluoroborate is a liquid at 20°C . It has a density of 1.12 g/mL at 20°C , a viscosity of 422 stokes , and a conductivity of 0.43 mS/cm . It has an electrochemical window of 6.0 V .Scientific Research Applications
Electrochemical Applications
1-Methyl-3-octylimidazolium tetrafluoroborate has an electrochemical window of 6.0 V . This makes it suitable for use in electrochemical applications, such as batteries and supercapacitors.
Ionic Liquids
This compound is an example of an ionic liquid . Ionic liquids have various applications in green chemistry due to their unique properties such as low volatility, high thermal stability, and the ability to dissolve a wide range of organic and inorganic materials.
Enzyme Catalysis
There is evidence that 1-Methyl-3-octylimidazolium tetrafluoroborate can be used as a reaction medium for lipase-catalyzed methanolysis of sunflower oil . This suggests potential applications in the field of biocatalysis.
Phase Behavior Studies
The compound has been used in studies investigating phase behavior . Understanding the phase behavior of ionic liquids can be crucial in designing processes for chemical synthesis and separation.
Mixtures with Poly(Ethylene Glycol)
Research has been conducted on mixtures of 1-Methyl-3-octylimidazolium tetrafluoroborate with poly(ethylene glycol) . These mixtures could have potential applications in areas such as drug delivery and materials science.
Mechanism of Action
Target of Action
1-Methyl-3-octylimidazolium tetrafluoroborate, also known as 1-Methyl-3-n-octylimidazolium tetrafluoroborate, is an ionic liquid . Ionic liquids are salts in which the ions are poorly coordinated, which results in these solvents being liquid below 100°C, or even at room temperature .
Mode of Action
The compound interacts with its targets by facilitating or catalyzing chemical reactions . It can enhance the rate of reaction, increase yield, or influence the direction of chemical reactions . The exact mode of action depends on the specific reaction it is involved in.
Biochemical Pathways
For example, it has been used in enzyme catalysis in ionic liquids for lipase-catalyzed kinetic resolution .
Pharmacokinetics
Its properties such as density, viscosity, and conductivity can affect its behavior in chemical reactions .
Result of Action
The result of the compound’s action is typically a change in the rate or outcome of a chemical reaction . For example, it can increase the efficiency of a reaction or enable a reaction to occur under milder conditions .
Action Environment
The action of 1-Methyl-3-octylimidazolium tetrafluoroborate can be influenced by various environmental factors. For instance, it has been noted that the anion decomposes slowly in the presence of water . Therefore, the compound’s action, efficacy, and stability can be affected by factors such as humidity, temperature, and the presence of other chemicals .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-methyl-3-octylimidazol-1-ium;tetrafluoroborate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N2.BF4/c1-3-4-5-6-7-8-9-14-11-10-13(2)12-14;2-1(3,4)5/h10-12H,3-9H2,1-2H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXZCAMSPWNHTAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.CCCCCCCCN1C=C[N+](=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23BF4N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6047943 |
Source
|
| Record name | 1-Methyl-3-octylimidazolium tetrafluoroborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6047943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
244193-52-0 |
Source
|
| Record name | 1-Methyl-3-octylimidazolium tetrafluoroborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6047943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Methyl-3-n-octylimidazolium Tetrafluoroborate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-Methyl-3-octylimidazolium tetrafluoroborate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H4QK72MMQ2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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